2-butyl-5-{[4-(4-methylphenoxy)-1-piperidinyl]carbonyl}-1,3-benzoxazole

• IUPAC Name: (2-butyl-1,3-benzoxazol-5-yl)-[4-(4-methylphenoxy)piperidin-1-yl]methanone
• InChI: InChI=1S/C24H28N2O3/c1-3-4-5-23-25-21-16-18(8-11-22(21)29-23)24(27)26-14-12-20(13-15-26)28-19-9-6-17(2)7-10-19/h6-11,16,20H,3-5,12-15H2,1-2H3
• InChI Key: JPTVUFLKLRPANR-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(O1)C=CC(=C2)C(=O)N3CCC(CC3)OC4=CC=C(C=C4)C
• Molecular Formula: C24H28N2O3
• Molecular Weight: 392.5 g/mol

Description

2-butyl-5-{[4-(4-methylphenoxy)-1-piperidinyl]carbonyl}-1,3-benzoxazole is a chemical compound that belongs to the class of benzoxazole derivatives. It is a synthetic compound that has gained significant attention in scientific research due to its potential application in various fields.

Mechanism of Action

The mechanism of action of 2-butyl-5-{[4-(4-methylphenoxy)-1-piperidinyl]carbonyl}-1,3-benzoxazole is not fully understood. However, it is believed to act by inhibiting certain enzymes or proteins in the body, which may play a role in the development of various diseases.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells and reduce the production of amyloid-beta peptides, which are associated with Alzheimer's disease. In vivo studies have shown that it can improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-butyl-5-{[4-(4-methylphenoxy)-1-piperidinyl]carbonyl}-1,3-benzoxazole in lab experiments include its high purity, stability, and reproducibility. However, its limitations include its relatively high cost and limited availability.

Future Directions

There are several future directions for research on 2-butyl-5-{[4-(4-methylphenoxy)-1-piperidinyl]carbonyl}-1,3-benzoxazole. These include:
1. Further investigation of its potential as a drug candidate for the treatment of various diseases, including cancer and neurodegenerative diseases.
2. Development of new synthetic methods for the compound that are more efficient and cost-effective.
3. Investigation of its potential application in the development of OLEDs and solar cells.
4. Development of new analytical methods for the detection of various biomolecules using the compound as a fluorescent probe.
5. Investigation of its potential as a tool for studying the mechanism of action of various enzymes and proteins in the body.
In conclusion, 2-butyl-5-{[4-(4-methylphenoxy)-1-piperidinyl]carbonyl}-1,3-benzoxazole is a synthetic compound that has gained significant attention in scientific research due to its potential application in various fields. Its mechanism of action is not fully understood, but it has been shown to have various biochemical and physiological effects. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 2-butyl-5-{[4-(4-methylphenoxy)-1-piperidinyl]carbonyl}-1,3-benzoxazole involves the reaction of 4-(4-methylphenoxy)-1-piperidinecarboxylic acid with butylamine and phosphorus oxychloride in the presence of triethylamine. The resulting product is then treated with sodium hydroxide to form the final compound.

Scientific Research Applications

The compound has been studied for its potential application in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, it has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In material science, it has been studied for its potential application in the development of organic light-emitting diodes (OLEDs) and solar cells. In analytical chemistry, it has been investigated for its potential use as a fluorescent probe for the detection of various biomolecules.